Cas no 154591-05-6 (5-Bromo-1,3-dimethyl-2-(octyloxy)benzene)

5-Bromo-1,3-dimethyl-2-(octyloxy)benzene structure
154591-05-6 structure
Product Name:5-Bromo-1,3-dimethyl-2-(octyloxy)benzene
CAS No:154591-05-6
MF:C16H25BrO
MW:313.273104429245
CID:2191488
Update Time:2023-08-07

5-Bromo-1,3-dimethyl-2-(octyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1,3-dimethyl-2-(octyloxy)benzene
    • 5-bromo-1,3-dimethyl-2-octoxybenzene
    • Inchi: 1S/C16H25BrO/c1-4-5-6-7-8-9-10-18-16-13(2)11-15(17)12-14(16)3/h11-12H,4-10H2,1-3H3
    • InChI Key: AANYVRVBZMSASF-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(=C(C)C=1)OCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 195
  • Topological Polar Surface Area: 9.2

5-Bromo-1,3-dimethyl-2-(octyloxy)benzene Related Literature

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.